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Compound of Interest

Compound Name: Conteltinib

Cat. No.: B606762 Get Quote

Effective management of chemical waste is a critical component of laboratory safety and

environmental responsibility. This document provides essential guidance on the proper disposal

procedures for Conteltinib (CT-707), a potent multi-kinase inhibitor used in cancer research.

Adherence to these protocols is imperative to minimize exposure risks and ensure regulatory

compliance.

For the safe disposal of Conteltinib, it is crucial to follow guidelines established for cytotoxic

and antineoplastic agents.[1][2] All waste materials contaminated with Conteltinib must be

treated as hazardous chemical waste and segregated from other laboratory waste streams.[3]

Personal Protective Equipment (PPE)
Before handling Conteltinib or its waste, personnel must be equipped with appropriate PPE to

prevent accidental exposure. This includes:

Double chemotherapy gloves

A solid-front barrier gown

Safety glasses or a full-face shield[4]

Waste Segregation and Disposal Procedures
Conteltinib waste is categorized into two primary types: non-trace (bulk) and trace

chemotherapy waste. Each category has specific disposal requirements.
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1. Non-Trace (Bulk) Chemotherapy Waste

This category includes materials heavily contaminated with Conteltinib, such as:

Unused or expired Conteltinib powder or solutions

Containers with visible residue or pourable amounts of liquid

Materials used to clean up significant spills

Disposal Protocol for Non-Trace Waste:

Containment: Place all non-trace waste into a designated, leak-proof hazardous waste

container, typically a black RCRA (Resource Conservation and Recovery Act) container.[1]

Labeling: Clearly label the container with a hazardous waste tag, identifying the contents as

"Hazardous Waste," listing "Conteltinib," and noting the accumulation start date.

Storage: Store the container in a designated satellite accumulation area, away from

incompatible materials.[5]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EH&S) department.[3] Do not dispose of non-trace waste in biohazard or regular

trash.

2. Trace Chemotherapy Waste

This category includes items with residual, incidental contamination, such as:

Empty vials, syringes, and IV bags

Contaminated personal protective equipment (gloves, gowns)

Pipette tips and other disposable labware

Disposal Protocol for Trace Waste:
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Sharps: Dispose of all contaminated sharps (needles, syringes, glass vials) directly into a

designated yellow chemotherapy sharps container.[3] Do not recap needles.

Non-Sharps: Place all other contaminated items, such as gloves, gowns, and plasticware,

into a designated yellow chemotherapy waste bag or container.[1]

Disposal: Once full, seal the containers and arrange for disposal through your institution's

hazardous or medical waste program, which typically involves incineration.[3]

The following table summarizes the waste categories and corresponding disposal containers:

Waste Type Examples Disposal Container

Non-Trace (Bulk) Waste

Unused/expired drug,

containers with liquid, spill

cleanup materials

Black RCRA Hazardous Waste

Container

Trace Sharps Waste
Empty vials, used syringes and

needles

Yellow Chemotherapy Sharps

Container

Trace Non-Sharps Waste
Contaminated gloves, gowns,

labware

Yellow Chemotherapy Waste

Bag/Container

Spill Management
In the event of a Conteltinib spill, immediate action is required to contain and clean the area:

Alert Personnel: Immediately notify others in the vicinity.

Secure the Area: Restrict access to the spill area.

Don PPE: Wear appropriate PPE, including double gloves, a gown, and eye protection.

Containment: For liquid spills, gently cover with an absorbent material to avoid splashing.

For powder spills, carefully cover with damp absorbent pads. DO NOT dry wipe powders.

Cleanup: Collect all contaminated materials and place them in the non-trace (black)

hazardous waste container.
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Decontamination: Clean the spill area three times with a detergent wipe, discarding the wipe

into the hazardous waste container after each cleaning.[6]

Reporting: Report the spill to your institution's EH&S department.

Decision-Making for Conteltinib Waste Disposal
The following diagram illustrates the workflow for proper segregation and disposal of

Conteltinib waste.
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Conteltinib Waste Disposal Workflow
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Caption: Workflow for segregating Conteltinib waste.

It is important to note that specific disposal regulations may vary by institution and locality.

Always consult your organization's specific safety data sheets (SDS), standard operating
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procedures (SOPs), and EH&S guidelines to ensure full compliance.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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